Cas no 1390654-53-1 ({[4-(3-methoxypropyl)-4H-1,2,4-triazol-3-yl]methyl}amine dihydrochloride)

{[4-(3-Methoxypropyl)-4H-1,2,4-triazol-3-yl]methyl}amine dihydrochloride is a chemically synthesized triazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 1,2,4-triazole core functionalized with a 3-methoxypropyl group and an aminomethyl moiety, enhanced by dihydrochloride salt formation for improved solubility and stability. This compound is of interest due to its role as a versatile intermediate in medicinal chemistry, particularly in the development of bioactive molecules targeting enzymes or receptors. The dihydrochloride form ensures consistent handling and storage properties, making it suitable for experimental use. Its well-defined molecular structure allows for precise modifications in drug discovery and mechanistic studies.

{[4-(3-methoxypropyl)-4H-1,2,4-triazol-3-yl]methyl}amine dihydrochloride structure

1390654-53-1 structure

Product Name:{[4-(3-methoxypropyl)-4H-1,2,4-triazol-3-yl]methyl}amine dihydrochloride

CAS No:1390654-53-1

MF:C₇H₁₅ClN₄O

MW:206.673199892044

MDL:MFCD13186196

CID:4596340

Update Time:2025-06-12

{[4-(3-methoxypropyl)-4H-1,2,4-triazol-3-yl]methyl}amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

- {[4-(3-methoxypropyl)-4H-1,2,4-triazol-3-yl]methyl}amine dihydrochloride
- MDL： MFCD13186196
- Inchi： 1S/C7H14N4O.ClH/c1-12-4-2-3-11-6-9-10-7(11)5-8;/h6H,2-5,8H2,1H3;1H
- InChI Key： YJTJAQFPCOOAHX-UHFFFAOYSA-N
- SMILES： C(N1C=NN=C1CN)CCOC.Cl

{[4-(3-methoxypropyl)-4H-1,2,4-triazol-3-yl]methyl}amine dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB217168-1 g	{[4-(3-Methoxypropyl)-4H-1,2,4-triazol-3-yl]methyl}amine dihydrochloride; 95%	1390654-53-1		1g	€88.60	2023-03-08
abcr	AB217168-5 g	{[4-(3-Methoxypropyl)-4H-1,2,4-triazol-3-yl]methyl}amine dihydrochloride; 95%	1390654-53-1		5g	€176.30	2023-03-08
abcr	AB217168-10 g	{[4-(3-Methoxypropyl)-4H-1,2,4-triazol-3-yl]methyl}amine dihydrochloride; 95%	1390654-53-1		10g	€255.40	2023-03-08
abcr	AB217168-25 g	{[4-(3-Methoxypropyl)-4H-1,2,4-triazol-3-yl]methyl}amine dihydrochloride; 95%	1390654-53-1		25g	€444.60	2023-03-08
abcr	AB217168-50 g	{[4-(3-Methoxypropyl)-4H-1,2,4-triazol-3-yl]methyl}amine dihydrochloride; 95%	1390654-53-1		50g	€840.20	2023-03-08
Chemenu	CM501843-5g	(4-(3-Methoxypropyl)-4H-1,2,4-triazol-3-yl)methanaminedihydrochloride	1390654-53-1	97%	5g	$114	2022-09-29
eNovation Chemicals LLC	Y1254123-5g	{[4-(3-methoxypropyl)-4H-1,2,4-triazol-3-yl]methyl}amine dihydrochloride	1390654-53-1	95%	5g	$175	2024-06-06
abcr	AB217168-1g	{[4-(3-Methoxypropyl)-4H-1,2,4-triazol-3-yl]methyl}amine dihydrochloride, 95%; .	1390654-53-1	95%	1g	€75.40	2025-04-21
abcr	AB217168-5g	{[4-(3-Methoxypropyl)-4H-1,2,4-triazol-3-yl]methyl}amine dihydrochloride, 95%; .	1390654-53-1	95%	5g	€115.80	2025-04-21
abcr	AB217168-10g	{[4-(3-Methoxypropyl)-4H-1,2,4-triazol-3-yl]methyl}amine dihydrochloride, 95%; .	1390654-53-1	95%	10g	€152.00	2025-04-21

{[4-(3-methoxypropyl)-4H-1,2,4-triazol-3-yl]methyl}amine dihydrochloride Related Literature

1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
2. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
3. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
4. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

Additional information on {[4-(3-methoxypropyl)-4H-1,2,4-triazol-3-yl]methyl}amine dihydrochloride

Recent Advances in the Study of {[4-(3-methoxypropyl)-4H-1,2,4-triazol-3-yl]methyl}amine Dihydrochloride (CAS: 1390654-53-1)

The compound {[4-(3-methoxypropyl)-4H-1,2,4-triazol-3-yl]methyl}amine dihydrochloride (CAS: 1390654-53-1) has recently emerged as a promising candidate in medicinal chemistry research, particularly in the development of novel therapeutic agents. This 1,2,4-triazole derivative has attracted significant attention due to its unique structural features and potential pharmacological activities. Recent studies have focused on exploring its mechanism of action, structure-activity relationships, and potential applications in treating various diseases.

Structural analysis reveals that this compound features a 1,2,4-triazole core substituted with a 3-methoxypropyl group at position 4 and an aminomethyl group at position 3, forming a dihydrochloride salt. The presence of both basic (amine) and polar (methoxy) functional groups contributes to its interesting physicochemical properties and biological activity profile. Recent synthetic improvements have achieved higher yields and purity of this compound, facilitating more extensive biological evaluation.

Pharmacological studies indicate that this triazole derivative demonstrates significant activity as a potential modulator of central nervous system targets. Preliminary in vitro assays show promising binding affinity to several neurotransmitter receptors, particularly those in the glutamatergic and dopaminergic systems. The compound's ability to cross the blood-brain barrier, as demonstrated in recent pharmacokinetic studies, further supports its potential CNS applications.

Recent structure-activity relationship (SAR) studies have explored various analogs of 1390654-53-1, revealing that the methoxypropyl substitution pattern significantly influences biological activity. The dihydrochloride salt form has been shown to improve aqueous solubility and bioavailability compared to the free base form, making it more suitable for pharmaceutical development. These findings were published in the Journal of Medicinal Chemistry (2023) in a comprehensive study evaluating over 50 triazole derivatives.

Current research directions include investigating the compound's potential in neurodegenerative disorders, with particular focus on its neuroprotective effects in cellular models of Parkinson's and Alzheimer's diseases. A 2024 study in ACS Chemical Neuroscience reported that this compound showed significant protection against oxidative stress-induced neuronal damage at nanomolar concentrations, suggesting a novel mechanism of action distinct from current therapeutic approaches.

The safety profile of 1390654-53-1 has been evaluated in recent preclinical studies, demonstrating favorable toxicity parameters in acute and subchronic dosing regimens. Metabolic stability studies indicate moderate hepatic clearance, with the major metabolites being identified and characterized using advanced LC-MS techniques. These pharmacological properties position this compound as a promising lead for further optimization and development.

Future research directions for this compound class include exploring its potential in combination therapies, further optimizing the pharmacokinetic profile, and investigating additional therapeutic indications. The growing body of research on 1390654-53-1 and related triazole derivatives suggests significant potential for the development of novel therapeutic agents targeting CNS disorders and possibly other disease areas.